Cas no 3739-82-0 (2-Ethoxypyrimidine)
2-Ethoxypyrimidine structure
Product Name:2-Ethoxypyrimidine
2-Ethoxypyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethoxypyrimidine
- Pyrimidine, 2-ethoxy-
- DTXSID70878915
- SCHEMBL2269826
- 3739-82-0
- ethoxypyrimidine
-
- Inchi: 1S/C6H8N2O/c1-2-9-6-7-4-3-5-8-6/h3-5H,2H2,1H3
- InChI Key: AEXIQPQOFKQACC-UHFFFAOYSA-N
- SMILES: O(C1N=CC=CN=1)CC
Computed Properties
- Exact Mass: 124.06374
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 71.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
2-Ethoxypyrimidine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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